Cas no 116979-31-8 (Ergoline,8-(3-isoxazolyl)-6-methyl-, (8b)- (9CI))

• Product Name: Ergoline,8-(3-isoxazolyl)-6-methyl-, (8b)- (9CI)
• CAS No: 116979-31-8
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 190813
• PubChem ID: 3088103
• Update Time: 2025-04-19

Ergoline,8-(3-isoxazolyl)-6-methyl-, (8b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergoline,8-(3-isoxazolyl)-6-methyl-, (8b)- (9CI)
• 3-[(6aR,9R)-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-yl]-1,2-oxazole
• 116979-31-8
• SCHEMBL9629914
• 6-Methyl-8-beta-(isoxazol-3-yl)ergoline
• (8-beta)-8-(3-Isoxazolyl)-6-methylergoline
• DTXSID90922227
• Ergoline, 8-(3-isoxazolyl)-6-methyl-, (8-beta)-
• 6-Methyl-8-(1,2-oxazol-3-yl)ergoline

• Inchi： 1S/C18H19N3O/c1-21-10-12(15-5-6-22-20-15)7-14-13-3-2-4-16-18(13)11(9-19-16)8-17(14)21/h2-6,9,12,14,17,19H,7-8,10H2,1H3/t12-,14?,17-/m1/s1
• InChI Key： QUGQNUBWNFKOCK-ZYFOBHMOSA-N
• SMILES： O1C=CC([C@H]2CN(C)[C@@H]3CC4=CNC5=CC=CC(=C45)C3C2)=N1

Computed Properties

• Exact Mass: 292.14514
• Monoisotopic Mass: 293.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.1Ų

Experimental Properties

• PSA: 42.16